![molecular formula C14H8F3NO5 B6409938 4-Nitro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95% CAS No. 1261868-35-2](/img/structure/B6409938.png)
4-Nitro-2-(4-trifluoromethoxyphenyl)benzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Nitro-2-(4-trifluoromethoxyphenyl)benzoic acid, commonly referred to as 4-NTFPBA, is an organic compound with a molecular formula of C12H7F3NO4. It is a colorless, crystalline solid that is soluble in organic solvents and has a melting point of about 155-156°C. It is a versatile compound that has been used in a wide range of applications, including in scientific research, drug synthesis, and as a raw material for other compounds.
Mechanism of Action
The mechanism of action of 4-NTFPBA is not fully understood, but it is believed to act as a competitive inhibitor of enzymes. It is thought to bind to the active site of the enzyme and block the binding of the substrate, thus preventing the enzyme from performing its normal function. Additionally, 4-NTFPBA may interact with other molecules in the cell and modulate their activity.
Biochemical and Physiological Effects
4-NTFPBA has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the activity of enzymes such as cytochrome P450 and acetylcholinesterase, as well as to modulate the activity of proteins such as protein kinase C and cyclooxygenase. Additionally, 4-NTFPBA has been shown to have anti-inflammatory, anti-fungal, and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
The use of 4-NTFPBA in laboratory experiments has several advantages, including its low cost, ease of synthesis, and wide range of uses. Additionally, it is a relatively stable compound, making it suitable for use in long-term experiments. However, there are also some limitations to its use, such as its potential to cause skin irritation and its relatively short shelf life.
Future Directions
Despite its wide range of uses, there is still much to be learned about 4-NTFPBA. Future research should focus on further elucidating its mechanism of action, as well as its biochemical and physiological effects. Additionally, further investigation into its potential applications in drug synthesis and enzyme inhibition is needed. Other potential areas of research include the development of more efficient and cost-effective synthesis methods, as well as the study of its potential toxicity.
Synthesis Methods
4-NTFPBA is most commonly synthesized using the nitration of 4-trifluoromethoxyphenylbenzoic acid, or 4-TFMPBA. This reaction involves the use of nitric acid and sulfuric acid, which react with the 4-TFMPBA to form the desired 4-NTFPBA. The reaction is typically carried out at a temperature of around 60°C and is typically complete within 2-3 hours.
Scientific Research Applications
4-NTFPBA has been used in a variety of scientific research applications, such as in the synthesis of drugs, the investigation of enzyme activity, and the study of enzyme inhibition. It has also been used in the development of new catalysts, as well as in the study of organic reactions. Additionally, 4-NTFPBA has been used in the synthesis of pharmaceuticals, such as antifungal agents and antibiotics.
properties
IUPAC Name |
4-nitro-2-[4-(trifluoromethoxy)phenyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F3NO5/c15-14(16,17)23-10-4-1-8(2-5-10)12-7-9(18(21)22)3-6-11(12)13(19)20/h1-7H,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFNBJEKQJSZPIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F3NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10691807 |
Source
|
Record name | 5-Nitro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10691807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Nitro-2-(4-trifluoromethoxyphenyl)benzoic acid | |
CAS RN |
1261868-35-2 |
Source
|
Record name | 5-Nitro-4'-(trifluoromethoxy)[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10691807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.